Acid Orange 116
Overview
Description
Acid Orange 116 is a synthetic dye that is used in the textile, paper, and leather industries . It is also used as an acid dye for the treatment of wastewater . It is a dark red light orange powder, soluble in water .
Synthesis Analysis
The synthesis of this compound involves the diazotization of 3-Aminobenzenesulfonic acid and coupling with Naphthalen-1-amine. The product is diazotized again, and then coupled with p-Cresol. Finally, the hydroxyl group is converted into b oxygen radicals .Physical and Chemical Properties Analysis
This compound is a dark red light orange powder that is soluble in water . When in concentrated sulfuric acid, it turns bright green, turns purple when diluted, and turns red when further diluted . When dyeing, the color light darkens when encountering copper ions, and turns slightly yellow when encountering iron ions .Properties
CAS No. |
12220-10-9 |
|---|---|
Molecular Formula |
C25H21N4NaO4S |
Molecular Weight |
496.5 g/mol |
IUPAC Name |
sodium;3-[[4-[(2-ethoxy-5-methylphenyl)diazenyl]naphthalen-1-yl]diazenyl]benzenesulfonate |
InChI |
InChI=1S/C25H22N4O4S.Na/c1-3-33-25-14-11-17(2)15-24(25)29-28-23-13-12-22(20-9-4-5-10-21(20)23)27-26-18-7-6-8-19(16-18)34(30,31)32;/h4-16H,3H2,1-2H3,(H,30,31,32);/q;+1/p-1 |
InChI Key |
PHBKXNWUWOCVEI-UHFFFAOYSA-M |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C)N=NC2=CC=C(C3=CC=CC=C32)N=NC4=CC(=CC=C4)S(=O)(=O)[O-].[Na+] |
Origin of Product |
United States |
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